molecular formula C18H19NO3 B2629672 N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,4,6-trimethylbenzamide CAS No. 301306-96-7

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,4,6-trimethylbenzamide

Cat. No. B2629672
CAS RN: 301306-96-7
M. Wt: 297.354
InChI Key: KBVNKCYSZBFFAL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,4,6-trimethylbenzamide, also known as GSK-3β inhibitor VIII, is a small molecule inhibitor that targets the glycogen synthase kinase-3β (GSK-3β) enzyme. GSK-3β is a serine/threonine protein kinase that is involved in a wide range of cellular processes, including cell proliferation, differentiation, apoptosis, and metabolism. The inhibition of GSK-3β has been shown to have therapeutic potential in various diseases, including cancer, Alzheimer's disease, and diabetes.

Scientific Research Applications

Antibacterial Agents

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,4,6-trimethylbenzamide: and its derivatives have demonstrated potent antibacterial activity. Researchers have synthesized N-substituted sulfonamides from this compound, which exhibit promising effects against bacterial pathogens . These agents could potentially serve as novel antibiotics or contribute to combating antibiotic-resistant strains.

Enzyme Inhibitors

The same derivatives have also shown moderate inhibitory activity against lipoxygenase enzymes. Lipoxygenases play a crucial role in inflammation and lipid metabolism. By targeting these enzymes, compounds derived from N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,4,6-trimethylbenzamide may have therapeutic implications in inflammatory diseases and cancer .

Medicinal Chemistry

Sulfonamides, including those derived from N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,4,6-trimethylbenzamide , are widely used in medicinal chemistry. They serve as inhibitors for various enzymes (e.g., proteases, carbonic anhydrase, and caspase) and find applications in antiviral, antibacterial, and antimigraine medications .

Organic Synthesis

Beyond their medicinal roles, sulfonamides are valuable building blocks in organic synthesis. Researchers utilize them to create dendrimers and as ligands for asymmetric catalysts. The sulfonamide group acts as a protected amine, facilitating reactions where such a group is required .

Carbonic Anhydrase Inhibition

Sulfonamides are known inhibitors of carbonic anhydrase, an enzyme implicated in physiological disorders like epilepsy and osteoporosis. By coordinating with the Zn^2+ cation of carbonic anhydrase, these compounds reduce HCO3^- output, affecting the enzyme’s activity .

Anticancer Properties

Certain sulfonamide derivatives, including those related to our compound, exhibit anticancer effects. They disrupt the cell cycle, particularly in the G1 phase, and act as histone deacetylase (HDAC) inhibitors, inhibiting tumor cell growth .

properties

IUPAC Name

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,4,6-trimethylbenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H19NO3/c1-11-8-12(2)17(13(3)9-11)18(20)19-14-4-5-15-16(10-14)22-7-6-21-15/h4-5,8-10H,6-7H2,1-3H3,(H,19,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KBVNKCYSZBFFAL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C(=C1)C)C(=O)NC2=CC3=C(C=C2)OCCO3)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H19NO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

297.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,4,6-trimethylbenzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.